Cas no 1803797-34-3 (2-Bromo-4-(3-chloropropyl)(trifluoromethoxy)benzene)

• Product Name: 2-Bromo-4-(3-chloropropyl)(trifluoromethoxy)benzene
• CAS No: 1803797-34-3
• MF: C₁₀H₉BrClF₃O
• MW: 317.530071973801
• CID: 4978908
• Update Time: 2025-06-08

2-Bromo-4-(3-chloropropyl)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3-chloropropyl)(trifluoromethoxy)benzene

• Inchi： 1S/C10H9BrClF3O/c11-8-6-7(2-1-5-12)3-4-9(8)16-10(13,14)15/h3-4,6H,1-2,5H2
• InChI Key： JRHPACHYVRZMAA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCCCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-4-(3-chloropropyl)(trifluoromethoxy)benzene

Comprehensive Overview of 2-Bromo-4-(3-chloropropyl)(trifluoromethoxy)benzene (CAS No. 1803797-34-3)

2-Bromo-4-(3-chloropropyl)(trifluoromethoxy)benzene (CAS No. 1803797-34-3) is a specialized aromatic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique bromine and trifluoromethoxy functional groups, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, which includes a 3-chloropropyl side chain, offers exceptional reactivity, making it a valuable building block for chemists and researchers.

In recent years, the demand for halogenated benzene derivatives like 2-Bromo-4-(3-chloropropyl)(trifluoromethoxy)benzene has surged due to their applications in agrochemicals, pharmaceuticals, and material science. The compound's trifluoromethoxy group is particularly noteworthy, as it enhances metabolic stability and lipophilicity—key properties for drug design. Researchers frequently search for "synthesis of trifluoromethoxybenzene derivatives" or "applications of brominated aromatic compounds," reflecting the growing interest in this chemical space.

The synthesis of CAS No. 1803797-34-3 typically involves multi-step reactions, including electrophilic aromatic substitution and side-chain functionalization. Its bromine atom allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic chemistry. These methods align with the industry's shift toward sustainable and efficient synthetic protocols, a topic often queried as "green chemistry in halogenated compound synthesis."

From a commercial perspective, 2-Bromo-4-(3-chloropropyl)(trifluoromethoxy)benzene is supplied by leading chemical manufacturers under stringent quality controls. Analytical techniques like HPLC, GC-MS, and NMR ensure its purity and consistency, addressing common user concerns such as "how to verify the purity of halogenated intermediates." The compound's stability under standard storage conditions (e.g., inert atmosphere, low temperature) further enhances its practicality for industrial use.

Emerging trends in fluorine chemistry and bioisosteric replacement strategies have amplified the relevance of trifluoromethoxy-containing compounds. For instance, the "role of fluorine in drug discovery" is a hot topic among medicinal chemists, with CAS No. 1803797-34-3 serving as a case study for optimizing pharmacokinetic properties. Additionally, its potential in OLED materials and liquid crystals aligns with searches like "halogenated benzene in electronic materials."

In summary, 2-Bromo-4-(3-chloropropyl)(trifluoromethoxy)benzene (CAS No. 1803797-34-3) represents a critical intersection of innovation and utility in chemical research. Its multifaceted applications, coupled with its synthetic adaptability, position it as a cornerstone for future advancements in life sciences and advanced materials. As the scientific community continues to explore "new halogenated building blocks," this compound is poised to remain at the forefront of cutting-edge discoveries.